Cas no 20987-26-2 (Resibufaginol)

Resibufaginol structure
Resibufaginol structure
Product Name:Resibufaginol
CAS No:20987-26-2
MF:C24H32O5
MW:400.507887840271
CID:286369
Update Time:2024-02-29

Resibufaginol Chemical and Physical Properties

Names and Identifiers

    • Bufa-20,22-dienolide,14,15-epoxy-3,19-dihydroxy-, (3b,5b,15b)-
    • 14,15β-Epoxy-3β,19-dihydroxy-5β-bufa-20,22-dienolide
    • 5b-Bufa-20,22-dienolide, 14,15b-epoxy-3b,19-dihydroxy- (8CI)
    • Resibufaginol
    • 19-hydroxyresibufogenin
    • Inchi: 1S/C24H32O5/c1-22-8-7-17-18(4-3-15-10-16(26)6-9-23(15,17)13-25)24(22)20(29-24)11-19(22)14-2-5-21(27)28-12-14/h2,5,12,15-20,25-26H,3-4,6-11,13H2,1H3/t15-,16+,17+,18-,19-,20-,22-,23-,24-/m1/s1
    • InChI Key: XTGMXQCGCNTMEI-RLKKFORUSA-N
    • SMILES: O1[C@@H]2C[C@H](C3=COC(C=C3)=O)[C@@]3(C)CC[C@@H]4[C@@]5(CO)CC[C@@H](C[C@H]5CC[C@H]4[C@]132)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 2
  • Complexity: 803
  • XLogP3: 2.5
  • Topological Polar Surface Area: 79.3
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